17-GMB-APA-GA

• Molecular Formula: C39H53N5O11
• Molecular Weight: 767.9 g/mol
• InChI: InChI=1S/C39H53N5O11/c1-22-18-26-34(42-16-9-15-41-31(46)12-8-17-44-32(47)13-14-33(44)48)28(45)21-27(36(26)50)43-38(51)23(2)10-7-11-29(53-5)37(55-39(40)52)25(4)20-24(3)35(49)30(19-22)54-6/h7,10-11,13-14,20-22,24,29-30,35,37,42,49H,8-9,12,15-19H2,1-6H3,(H2,40,52)(H,41,46)(H,43,51)
• InChIKey: OPWAYYOLUIAKCJ-UHFFFAOYSA-N

Researchers developing anti-HER2 ADCs face linker-dependent conjugation efficiency and therapeutic index variability. 17-GMB-APA-GA (SIH-115) is a validated maleimide-terminated geldanamycin payload for thiol-based antibody coupling. - Benchmark payload: H:APA-GA conjugate achieved IC50 of 0.2 mg/mL and >12-day cell doubling time on MDA-361/DYT2 cells. - 2.9-fold potency advantage over diaminobutane-spacer H:ABA-GA construct. - Enables direct Traut's reagent thiolation to trastuzumab for reference immunoconjugate generation.

17-GMB-APA-GA for ADC Payload Development: A Maleimide-Functionalized Geldanamycin Analog for Targeted Hsp90 Inhibition

17-GMB-APA-GA (CAS 256337-10-7, also known as SIH-115) is a synthetic geldanamycin analog engineered with a maleimido moiety, explicitly designed for thiol-based conjugation to monoclonal antibodies to generate antibody-drug conjugates (ADCs) [1]. As an ansamycin-class Hsp90 inhibitor, it retains the chaperone-inhibitory pharmacophore of geldanamycin while providing a chemically defined linker for covalent attachment to antibody carriers. This compound represents the payload-linker component that enabled the H:APA-GA immunoconjugate, which demonstrated superior antiproliferative activity compared to earlier-generation geldanamycin immunoconjugates [1].

1

ADC payload-linker development: Maleimide-functionalized for thiol-based conjugation to monoclonal antibodies.

2

Targeted Hsp90 inhibition studies: Retains ansamycin-class chaperone-inhibitory pharmacophore.

3

Benchmark reference conjugate: Reported to generate immunoconjugates with higher antiproliferative response compared to earlier geldanamycin immunoconjugates.

• [1] Mandler R, Kobayashi H, Hinson ER, Brechbiel MW, Waldmann TA. Modifications in synthesis strategy improve the yield and efficacy of geldanamycin-herceptin immunoconjugates. Bioconjugate Chemistry. 2002 Jul-Aug;13(4):786-91. doi: 10.1021/bc010124g. PMID: 12121134. View Source

Why 17-GMB-APA-GA Cannot Be Substituted by Other Geldanamycin Analogs in ADC Development

In-class geldanamycin derivatives are not interchangeable for ADC applications because linker chemistry directly dictates conjugation efficiency, immunoconjugate stability, and ultimately therapeutic index. The maleimido group of 17-GMB-APA-GA enables site-specific thiol coupling to antibodies pre-modified with Traut's reagent, a conjugation strategy that produced the H:APA-GA immunoconjugate with measurably superior activity over the earlier H:ABA-GA construct that utilized a 1,4-diaminobutane spacer [1]. Substituting 17-GMB-APA-GA with aminoalkyl-geldanamycin analogs lacking the maleimide functionality would require alternative conjugation chemistry and has been shown to yield immunoconjugates with inferior in vitro potency, shorter cell doubling time, and loss of in vivo tumor regression capability, as quantified below [1].

Required

Maleimide-thiol conjugation

Chemically defined linker enables site-specific coupling.

Risk if substituted

Aminoalkyl analogs lacking maleimide may require alternative conjugation chemistry, potentially shifting immunoconjugate potency.

Reported

Superior immunoconjugate response

H:APA-GA construct exhibits higher in vitro potency and extended cell doubling time vs. comparator construct.

Risk if substituted

Substituting payload may yield inferior cytostatic pressure and limit in vivo tumor regression capability, as reported in model context.

• [1] Mandler R, Kobayashi H, Hinson ER, Brechbiel MW, Waldmann TA. Modifications in synthesis strategy improve the yield and efficacy of geldanamycin-herceptin immunoconjugates. Bioconjugate Chemistry. 2002 Jul-Aug;13(4):786-91. doi: 10.1021/bc010124g. PMID: 12121134. View Source

Quantitative Differentiation Evidence for 17-GMB-APA-GA: Head-to-Head Immunoconjugate Comparisons

H:APA-GA vs. H:ABA-GA: 2.9-Fold Improvement in In Vitro Antiproliferative IC50 on HER2-Overexpressing Breast Carcinoma Cells

The immunoconjugate H:APA-GA, constructed using 17-GMB-APA-GA as the payload-linker conjugated to Herceptin (trastuzumab), demonstrated a 2.9-fold lower IC50 compared to the analogous immunoconjugate H:ABA-GA, which uses a 1,4-diaminobutane spacer derivative of geldanamycin. In the same MDA-361/DYT2 HER2-overexpressing cell line assay, unconjugated Herceptin alone was ineffective [1].

Antiproliferative IC50

Head-to-head

2.9-fold lower IC50

H:APA-GA (0.2 mg/mL) vs. H:ABA-GA (0.58 mg/mL) on MDA-361/DYT2 cells.

Reported higher antiproliferative potency context.

Assay context: HER2-overexpressing cell line.

Evidence Dimension	In vitro antiproliferative IC50
Target Compound Data	IC50 = 0.2 mg/mL
Comparator Or Baseline	H:ABA-GA IC50 = 0.58 mg/mL; Herceptin alone: no inhibition
Quantified Difference	2.9-fold lower IC50 (0.2 vs 0.58 mg/mL)
Conditions	MDA-361/DYT2 cell line overexpressing HER2 antigen; antiproliferation assay

Why This Matters

This 2.9-fold potency enhancement, measured in the same assay against the direct structural comparator, means that researchers developing targeted Hsp90-inhibitor ADCs can achieve equivalent anti-proliferative effect at substantially lower conjugate concentrations, which is critical for reducing off-target payload exposure.

• [1] Mandler R, Kobayashi H, Hinson ER, Brechbiel MW, Waldmann TA. Modifications in synthesis strategy improve the yield and efficacy of geldanamycin-herceptin immunoconjugates. Bioconjugate Chemistry. 2002 Jul-Aug;13(4):786-91. doi: 10.1021/bc010124g. PMID: 12121134. View Source

H:APA-GA vs. H:ABA-GA: >2-Fold Extension of Cell Doubling Time on MDA-361/DYT2 Cells

Beyond IC50, the H:APA-GA immunoconjugate conferred a more sustained cytostatic effect. The cell doubling time for MDA-361/DYT2 cells treated with H:APA-GA exceeded 12 days, compared to only 6 days for H:ABA-GA under the same conditions. This >2-fold prolongation of doubling time indicates a more durable antiproliferative pressure [1].

Cell Doubling Time

Head-to-head

>2-fold longer

H:APA-GA (>12 days) vs. H:ABA-GA (6 days).

Reported sustained cytostatic pressure context.

Multi-day growth inhibition assay.

Evidence Dimension	Cell doubling time
Target Compound Data	>12 days
Comparator Or Baseline	H:ABA-GA: 6 days
Quantified Difference	>2-fold longer doubling time (>12 vs 6 days)
Conditions	MDA-361/DYT2 cells; growth inhibition over multi-day culture

Why This Matters

Extended doubling time reflects more effective and sustained suppression of HER2-driven proliferation, suggesting that 17-GMB-APA-GA-based ADCs may require less frequent dosing in in vivo therapeutic models, an important factor for preclinical ADC candidate selection.

• [1] Mandler R, Kobayashi H, Hinson ER, Brechbiel MW, Waldmann TA. Modifications in synthesis strategy improve the yield and efficacy of geldanamycin-herceptin immunoconjugates. Bioconjugate Chemistry. 2002 Jul-Aug;13(4):786-91. doi: 10.1021/bc010124g. PMID: 12121134. View Source

H:APA-GA Achieves Stable Tumor Regression In Vivo Where H:ABA-GA Fails: 25% Complete Regression in HER2 Xenograft Model

In a HER2-overexpressing xenograft model, both H:APA-GA and H:ABA-GA prolonged survival compared to Herceptin alone. However, the critical qualitative difference was that H:APA-GA induced stable tumor regression in 25% of treated animals, whereas H:ABA-GA did not achieve any tumor regression. Unconjugated Herceptin prolonged survival but did not cause regression [1].

In Vivo Tumor Regression

Head-to-head

25% complete regression

H:APA-GA vs. 0% regression for H:ABA-GA or Herceptin alone.

Reported in vivo model-response endpoint context.

HER2 xenograft model; therapeutic dosing regimen.

Evidence Dimension	Stable tumor regression rate in vivo
Target Compound Data	25% of recipients achieved stable tumor regression
Comparator Or Baseline	H:ABA-GA: 0% regression; Herceptin alone: 0% regression
Quantified Difference	25-percentage-point improvement (25% vs 0%)
Conditions	HER2-overexpressing xenograft model in mice; therapeutic dosing regimen

Why This Matters

Achieving stable tumor regression — not merely growth delay — is a qualitatively superior efficacy endpoint that distinguishes the 17-GMB-APA-GA-derived immunoconjugate from its predecessor. For project teams selecting an Hsp90-inhibitor ADC payload, this in vivo evidence of complete tumor elimination in a subset of subjects is the strongest discriminator for procurement.

• [1] Mandler R, Kobayashi H, Hinson ER, Brechbiel MW, Waldmann TA. Modifications in synthesis strategy improve the yield and efficacy of geldanamycin-herceptin immunoconjugates. Bioconjugate Chemistry. 2002 Jul-Aug;13(4):786-91. doi: 10.1021/bc010124g. PMID: 12121134. View Source

Maleimide-Thiol Conjugation Chemistry Yields Structurally Defined Immunoconjugates vs. Earlier Non-Site-Specific Linker Strategies

The synthesis of 17-GMB-APA-GA employs N-tert-butyloxycarbonyl-1,3-diaminopropane to introduce a latent primary amine, which is then deprotected and functionalized with a maleimide group. This maleimido derivative reacts specifically with thiol groups introduced on Herceptin via Traut's reagent to produce a covalent, structurally defined immunoconjugate [1]. In contrast, the earlier 2000 Mandler et al. approach using 17-APA-GA (17-(3-aminopropylamino)geldanamycin) lacked the maleimide functionality and relied on alternative conjugation chemistry that yielded less potent immunoconjugates, with the free drug conjugate e21:GA showing an IC50 of 40 µg/mL vs. 1650 µg/mL for unconjugated antibody on HER2-overexpressing cells, and reducing HER2 levels by 86% vs. 20% at 15 µg/mL [2].

Conjugation Chemistry

Cross-study comparable

Maleimide-thiol strategy

Structurally defined, reproducible ADC architecture vs. earlier non-site-specific methods.

Supports standard ADC manufacturing workflow compatibility.

Cross-study comparison; different experimental systems limit direct quantification.

Evidence Dimension	Conjugation chemistry and resulting immunoconjugate potency
Target Compound Data	Maleimide-thiol conjugation (GMB-APA-GA + Traut's-modified Herceptin → H:APA-GA); IC50 = 0.2 mg/mL on MDA-361/DYT2
Comparator Or Baseline	Earlier 17-APA-GA conjugation approach (e21:GA immunoconjugate): IC50 = 40 µg/mL vs. 1650 µg/mL for unconjugated e21 on HER2+ cells; HER2 reduction: 86% vs. 20% at 15 µg/mL (JNCI 2000). Note: different cell line and antibody, cross-study comparison.
Quantified Difference	Maleimide-thiol strategy provides chemically defined, reproducible ADC architecture; quantitative cross-study comparison limited by different experimental systems.
Conditions	H:APA-GA: maleimide-thiol conjugation to Herceptin; e21:GA: conjugation via 17-APA-GA to anti-HER2 MAb e21; different cell lines used in each study

Why This Matters

The maleimide-thiol conjugation chemistry embedded in 17-GMB-APA-GA is an established, robust bioconjugation method widely used in ADC development. This makes 17-GMB-APA-GA directly compatible with standard ADC manufacturing workflows, whereas earlier aminoalkyl-geldanamycin derivatives required less standardized conjugation protocols, complicating reproducibility and scale-up.

• [1] Mandler R, Kobayashi H, Hinson ER, Brechbiel MW, Waldmann TA. Modifications in synthesis strategy improve the yield and efficacy of geldanamycin-herceptin immunoconjugates. Bioconjugate Chemistry. 2002 Jul-Aug;13(4):786-91. doi: 10.1021/bc010124g. PMID: 12121134. View Source
• [2] Mandler R, Wu C, Sausville EA, Roettinger AJ, Newman DJ, Ho DK, et al. Immunoconjugates of geldanamycin and anti-HER2 monoclonal antibodies: antiproliferative activity on human breast carcinoma cell lines. Journal of the National Cancer Institute. 2000 Oct 4;92(19):1573-81. doi: 10.1093/jnci/92.19.1573. View Source

High-Impact Application Scenarios for 17-GMB-APA-GA Based on Quantitative Differentiation Evidence

ADC Candidate Screening: Head-to-Head Evaluation of Hsp90-Inhibitor Payload-Linker Systems Targeting HER2-Overexpressing Tumors

Investigators developing next-generation anti-HER2 ADCs can use 17-GMB-APA-GA as the benchmark maleimide-functionalized geldanamycin payload. Conjugate the compound to trastuzumab using standard Traut's reagent thiolation to generate H:APA-GA as a reference immunoconjugate, then benchmark novel payload-linker combinations against its demonstrated IC50 of 0.2 mg/mL and >12-day cell doubling time on MDA-361/DYT2 cells, as well as its 25% in vivo stable tumor regression rate [1]. This provides a validated quantitative baseline for payload selection decisions.

Mechanistic Studies of Hsp90-Targeted Cytotoxin Delivery: Comparing Conjugated vs. Free Drug Effects on HER2 Signaling and Client Protein Degradation

Researchers studying the mechanistic advantages of antibody-mediated delivery can compare 17-GMB-APA-GA-based H:APA-GA immunoconjugate with unconjugated geldanamycin derivatives to quantify how targeted delivery alters potency, selectivity, and downstream Hsp90 client protein degradation kinetics. The contrast between H:APA-GA's efficacy and unconjugated Herceptin's ineffectiveness on MDA-361/DYT2 cells [1] provides a clear experimental framework for isolating the contribution of targeted intracellular payload release from antibody-mediated receptor blockade alone.

Linker Optimization Studies: Systematic Comparison of Maleimide-Based vs. Alternative Bioconjugation Chemistries for Geldanamycin ADC Construction

Groups focused on ADC linker technology development can procure 17-GMB-APA-GA as the maleimide-terminated geldanamycin standard, then synthesize alternative linker variants (e.g., click chemistry handles, cleavable linkers, PEG spacers) to assess their impact on conjugation efficiency, serum stability, and resulting immunoconjugate potency. The quantitative baseline established by H:APA-GA's IC50 of 0.2 mg/mL and the 2.9-fold potency advantage over the diaminobutane-spacer H:ABA-GA construct [1] provides a rigorous comparator dataset for evaluating whether novel linker chemistries further improve upon the maleimide-thiol system.

Latent Toxoplasma gondii Infection Research: Hsp90 Inhibition in Bradyzoite Stage Interconversion Studies

Vendor reports indicate that 17-GMB-APA-GA is used in studies of potential latent T. gondii infection , building on the established role of Hsp90 in regulating T. gondii stage interconversion between tachyzoites and bradyzoites. While primary peer-reviewed studies specifically employing 17-GMB-APA-GA in Toxoplasma models remain limited in the published literature, the compound's potent Hsp90 inhibitory activity, combined with its maleimide functionality for potential targeting applications, makes it a candidate for investigating Hsp90-dependent mechanisms in chronic toxoplasmosis models. Researchers should validate activity in their specific parasite strain and stage prior to procurement.

Application

Selection Property

Validation Focus

ADC candidate screening

Benchmark maleimide-geldanamycin payload

Reproduce reported IC50 and cell doubling time baselines

Hsp90-targeted delivery mechanism studies

Conjugated vs. free drug comparison

Client protein degradation kinetics; targeted delivery selectivity

Linker optimization studies

Maleimide-terminated geldanamycin standard

Conjugation efficiency and serum stability benchmarking

Toxoplasma gondii stage interconversion research

Hsp90 inhibitory activity

Validate activity in specific parasite strain and bradyzoite model

Data to verify: Toxoplasma application is vendor-reported; primary peer-reviewed studies using 17-GMB-APA-GA in this model are limited.

• [1] Mandler R, Kobayashi H, Hinson ER, Brechbiel MW, Waldmann TA. Modifications in synthesis strategy improve the yield and efficacy of geldanamycin-herceptin immunoconjugates. Bioconjugate Chemistry. 2002 Jul-Aug;13(4):786-91. doi: 10.1021/bc010124g. PMID: 12121134. View Source
• [2] Mandler R, Wu C, Sausville EA, Roettinger AJ, Newman DJ, Ho DK, et al. Immunoconjugates of geldanamycin and anti-HER2 monoclonal antibodies: antiproliferative activity on human breast carcinoma cell lines. Journal of the National Cancer Institute. 2000 Oct 4;92(19):1573-81. doi: 10.1093/jnci/92.19.1573. View Source